2-[(Acetyloxy)methyl]phenyl β-D-glucopyranoside 2,3,4-triacetate 6-benzoate
2-[(Acetyloxy)methyl]phenyl β-D-glucopyranoside 2,3,4-triacetate 6-benzoate
Brand Name:
Vulcanchem
CAS No.:
17019-76-0
VCID:
VC0097589
InChI:
InChI=1S/C28H30O12/c1-16(29)34-14-21-12-8-9-13-22(21)39-28-26(38-19(4)32)25(37-18(3)31)24(36-17(2)30)23(40-28)15-35-27(33)20-10-6-5-7-11-20/h5-13,23-26,28H,14-15H2,1-4H3/t23-,24-,25+,26-,28-/m1/s1
SMILES:
CC(=O)OCC1=CC=CC=C1OC2C(C(C(C(O2)COC(=O)C3=CC=CC=C3)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C28H30O12
Molecular Weight:
558.536
2-[(Acetyloxy)methyl]phenyl β-D-glucopyranoside 2,3,4-triacetate 6-benzoate
CAS No.: 17019-76-0
Impurities
VCID: VC0097589
Molecular Formula: C28H30O12
Molecular Weight: 558.536
![2-[(Acetyloxy)methyl]phenyl β-D-glucopyranoside 2,3,4-triacetate 6-benzoate - 17019-76-0](/images/no_structure.jpg)
| CAS No. | 17019-76-0 |
|---|---|
| Product Name | 2-[(Acetyloxy)methyl]phenyl β-D-glucopyranoside 2,3,4-triacetate 6-benzoate |
| Molecular Formula | C28H30O12 |
| Molecular Weight | 558.536 |
| IUPAC Name | [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-[2-(acetyloxymethyl)phenoxy]oxan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C28H30O12/c1-16(29)34-14-21-12-8-9-13-22(21)39-28-26(38-19(4)32)25(37-18(3)31)24(36-17(2)30)23(40-28)15-35-27(33)20-10-6-5-7-11-20/h5-13,23-26,28H,14-15H2,1-4H3/t23-,24-,25+,26-,28-/m1/s1 |
| Standard InChIKey | TXHWOVSJAQQGSJ-JBMSBTKCSA-N |
| SMILES | CC(=O)OCC1=CC=CC=C1OC2C(C(C(C(O2)COC(=O)C3=CC=CC=C3)OC(=O)C)OC(=O)C)OC(=O)C |
| Last Modified | Aug 20 2021 |
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